Cas no 654-01-3 (2-(2,6-difluorophenyl)acetonitrile)

2-(2,6-difluorophenyl)acetonitrile Properties

Names and Identifiers

• 2,6-Difluorophenylacetonitrile
• 2,6-Difluorobenzyl Cyanide
• 2-(2,6-Difluorophenyl)acetonitrile
• Acetonitrile,(2,6-difluorophenyl)- (7CI,8CI)
• (2,6-Difluorophenyl)acetonitrile
• 2,6-DIFLUOROBENZENEACETONITRILE
• Benzeneacetonitrile, 2,6-difluoro-
• GVAYBGQTAADLJS-UHFFFAOYSA-N
• 2-(2,6-difluorophenyl)ethanenitrile
• PubChem4152
• N-Dodecyl-beta-maltoside
• KSC493O7R
• 3,5-dichloro-4-fluronitrobenzene
• 2,6-Difluorobenzyl cyanide
• AKOS005257320
• 2-(2,6-difluorophenyl) acetonitrile
• CS-W008404
• PS-8908
• Z1203161886
• A21808
• EINECS 211-504-7
• NS00042273
• AM20040962
• EN300-120372
• AC-9787
• MFCD00009973
• FT-0610652
• DTXSID50215708
• 654-01-3
• 2,6-Difluorophenylacetonitrile, 96%
• (2,6-difluoro-phenyl)-acetonitrile
• SCHEMBL1008876
• J-500605
• D4510
• SY017839
• DB-024191
• +Expand

• MDL： MFCD00009973
• InChIKey： GVAYBGQTAADLJS-UHFFFAOYSA-N
• Inchi： 1S/C8H5F2N/c9-7-2-1-3-8(10)6(7)4-5-11/h1-3H,4H2
• SMILES： FC1C([H])=C([H])C([H])=C(C=1C([H])([H])C#N)F
• BRN： 2614807

Computed Properties

• Exact Mass: 153.03900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 153.039006
• Heavy Atom Count: 11
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 2.03088
• PSA: 23.79000
• Refractive Index: n20/D 1.481(lit.)
• Boiling Point: 109°C/27mmHg(lit.)
• Flash Point: Fahrenheit: 127.4 ° f
  Celsius: 53 ° c
  
• Color/Form: Colorless liquid.
• Solubility: Insoluble in water.
• Density: 1.238 g/mL at 25 °C(lit.)

2-(2,6-difluorophenyl)acetonitrile Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S16-S26-S27-S36/37/39-S16/36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226,H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Flammable area
• PackingGroup：III
• Risk Phrases： 10-20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

2-(2,6-difluorophenyl)acetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides